Cas no 59887-88-6 (4H-1-Benzopyran-4-one, 6-methoxy-)

4H-1-Benzopyran-4-one, 6-methoxy- Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 6-methoxy-
• SCHEMBL8871485
• 6-methoxy-4H-chromen-4-one
• BS-45720
• AKOS006278516
• F71909
• 6-methoxychromen-4-one
• 6-methoxy-4-benzopyranone
• CS-0437966
• 6-methoxy-benzopyran-4-one
• 59887-88-6
• 6-methoxychromone
• +Expand

• InChIKey： PGFLLSYSGYEGHZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H8O3/c1-12-7-2-3-10-8(6-7)9(11)4-5-13-10/h2-6H,1H3
• SMILES： COC1=CC2=C(C=C1)OC=CC2=O

Computed Properties

• Exact Mass: 176.04734
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 176.047344113g/mol
• Heavy Atom Count: 13
• Complexity: 234
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53